N-[1-(3,4-dichlorobenzyl)-1H-pyrazol-4-yl]-N'-(3,5-dimethoxyphenyl)thiourea

• IUPAC Name: 1-[1-[(3,4-dichlorophenyl)methyl]pyrazol-4-yl]-3-(3,5-dimethoxyphenyl)thiourea
• InChI: InChI=1S/C19H18Cl2N4O2S/c1-26-15-6-13(7-16(8-15)27-2)23-19(28)24-14-9-22-25(11-14)10-12-3-4-17(20)18(21)5-12/h3-9,11H,10H2,1-2H3,(H2,23,24,28)
• InChI Key: NHIMYMRUHMUUJN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)NC(=S)NC2=CN(N=C2)CC3=CC(=C(C=C3)Cl)Cl)OC
• Molecular Formula: C19H18Cl2N4O2S
• Molecular Weight: 437.3 g/mol

Description

N-[1-(3,4-dichlorobenzyl)-1H-pyrazol-4-yl]-N'-(3,5-dimethoxyphenyl)thiourea, also known as DPTU, is a chemical compound that has been the subject of scientific research for its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-[1-(3,4-dichlorobenzyl)-1H-pyrazol-4-yl]-N'-(3,5-dimethoxyphenyl)thiourea is not fully understood, but it is believed to involve the inhibition of various enzymes and receptors in the body. For example, N-[1-(3,4-dichlorobenzyl)-1H-pyrazol-4-yl]-N'-(3,5-dimethoxyphenyl)thiourea has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory molecules. N-[1-(3,4-dichlorobenzyl)-1H-pyrazol-4-yl]-N'-(3,5-dimethoxyphenyl)thiourea has also been shown to modulate the activity of various immune cells, such as T cells and dendritic cells.
Biochemical and Physiological Effects:
N-[1-(3,4-dichlorobenzyl)-1H-pyrazol-4-yl]-N'-(3,5-dimethoxyphenyl)thiourea has been shown to have various biochemical and physiological effects in laboratory experiments. For example, N-[1-(3,4-dichlorobenzyl)-1H-pyrazol-4-yl]-N'-(3,5-dimethoxyphenyl)thiourea has been shown to reduce the production of inflammatory molecules in immune cells, as well as reduce the proliferation of cancer cells. N-[1-(3,4-dichlorobenzyl)-1H-pyrazol-4-yl]-N'-(3,5-dimethoxyphenyl)thiourea has also been shown to modulate the activity of various signaling pathways in the body, such as the NF-κB pathway.

Advantages and Limitations for Lab Experiments

N-[1-(3,4-dichlorobenzyl)-1H-pyrazol-4-yl]-N'-(3,5-dimethoxyphenyl)thiourea has several advantages for laboratory experiments, including its stability, solubility, and low toxicity. However, N-[1-(3,4-dichlorobenzyl)-1H-pyrazol-4-yl]-N'-(3,5-dimethoxyphenyl)thiourea also has some limitations, such as its limited availability and potential for off-target effects. Researchers must carefully consider these factors when designing experiments involving N-[1-(3,4-dichlorobenzyl)-1H-pyrazol-4-yl]-N'-(3,5-dimethoxyphenyl)thiourea.

Future Directions

There are several future directions for research involving N-[1-(3,4-dichlorobenzyl)-1H-pyrazol-4-yl]-N'-(3,5-dimethoxyphenyl)thiourea. One area of interest is the development of N-[1-(3,4-dichlorobenzyl)-1H-pyrazol-4-yl]-N'-(3,5-dimethoxyphenyl)thiourea-based anticancer agents, which could potentially be used to treat various types of cancer. Another area of interest is the development of N-[1-(3,4-dichlorobenzyl)-1H-pyrazol-4-yl]-N'-(3,5-dimethoxyphenyl)thiourea-based fungicides and insecticides, which could be used to control pests in agriculture. Additionally, researchers could investigate the potential of N-[1-(3,4-dichlorobenzyl)-1H-pyrazol-4-yl]-N'-(3,5-dimethoxyphenyl)thiourea as a polymer additive or corrosion inhibitor in materials science.
Conclusion:
In conclusion, N-[1-(3,4-dichlorobenzyl)-1H-pyrazol-4-yl]-N'-(3,5-dimethoxyphenyl)thiourea is a chemical compound that has been the subject of scientific research for its potential applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. While there is still much to learn about N-[1-(3,4-dichlorobenzyl)-1H-pyrazol-4-yl]-N'-(3,5-dimethoxyphenyl)thiourea, its potential for various applications makes it an interesting subject for future research.

Scientific Research Applications

N-[1-(3,4-dichlorobenzyl)-1H-pyrazol-4-yl]-N'-(3,5-dimethoxyphenyl)thiourea has been studied for its potential applications in various fields, including medicine, agriculture, and materials science. In medicine, N-[1-(3,4-dichlorobenzyl)-1H-pyrazol-4-yl]-N'-(3,5-dimethoxyphenyl)thiourea has been investigated for its potential as an anticancer agent, as well as its ability to modulate the immune system and reduce inflammation. In agriculture, N-[1-(3,4-dichlorobenzyl)-1H-pyrazol-4-yl]-N'-(3,5-dimethoxyphenyl)thiourea has been studied for its potential as a fungicide and insecticide. In materials science, N-[1-(3,4-dichlorobenzyl)-1H-pyrazol-4-yl]-N'-(3,5-dimethoxyphenyl)thiourea has been investigated for its potential as a polymer additive and as a corrosion inhibitor.